Cas no 338421-86-6 (1-[(2,6-Dichlorophenyl)sulfanyl]-3-[4-(2-fluorophenyl)piperazino]-2-propanol)

• Product Name: 1-[(2,6-Dichlorophenyl)sulfanyl]-3-[4-(2-fluorophenyl)piperazino]-2-propanol
• CAS No: 338421-86-6
• MF: C₁₉H₂₁Cl₂FN₂OS
• MW: 415.352245092392
• CID: 5270737
• Update Time: 2025-10-29

1-[(2,6-Dichlorophenyl)sulfanyl]-3-[4-(2-fluorophenyl)piperazino]-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(2-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL
• 1-[(2,6-dichlorophenyl)sulfanyl]-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol
• 1-Piperazineethanol, α-[[(2,6-dichlorophenyl)thio]methyl]-4-(2-fluorophenyl)-
• 1-(2,6-dichlorophenyl)sulfanyl-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol
• SMR000169949
• Oprea1_142078
• MLS000325615
• HMS2461L07
• 1-[(2,6-Dichlorophenyl)sulfanyl]-3-[4-(2-fluorophenyl)piperazino]-2-propanol

• Inchi： 1S/C19H21Cl2FN2OS/c20-15-4-3-5-16(21)19(15)26-13-14(25)12-23-8-10-24(11-9-23)18-7-2-1-6-17(18)22/h1-7,14,25H,8-13H2
• InChI Key： DGLAWAKKMLEAPT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1SCC(CN1CCN(C2C=CC=CC=2F)CC1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 418
• XLogP3: 4.8
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-[(2,6-Dichlorophenyl)sulfanyl]-3-[4-(2-fluorophenyl)piperazino]-2-propanol

Introduction to 1-[(2,6-Dichlorophenyl)sulfanyl]-3-[4-(2-fluorophenyl)piperazino]-2-propanol (CAS No. 338421-86-6)

1-[(2,6-Dichlorophenyl)sulfanyl]-3-[4-(2-fluorophenyl)piperazino]-2-propanol, identified by its CAS number 338421-86-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its unique structural features, which include a sulfanyl group attached to a dichlorophenyl ring and a piperazino moiety linked to a propanol backbone. Such structural motifs are often explored for their potential biological activity, particularly in the context of drug discovery.

The 2,6-dichlorophenyl moiety in the molecular structure of this compound contributes to its electronic properties and can influence its interactions with biological targets. The presence of chlorine atoms at the 2 and 6 positions enhances the lipophilicity and electrophilicity of the phenyl ring, making it a valuable component in designing molecules with specific pharmacological profiles. This feature has been widely utilized in medicinal chemistry to modulate the binding affinity and selectivity of drug candidates.

The sulfanyl group, on the other hand, introduces a polar character to the molecule, which can affect its solubility and metabolic stability. Sulfanyl-containing compounds have been reported to exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of these structural elements in 1-[(2,6-Dichlorophenyl)sulfanyl]-3-[4-(2-fluorophenyl)piperazino]-2-propanol suggests that it may possess multiple biological functions, making it a promising candidate for further investigation.

The piperazino group is another key feature of this compound, contributing to its potential pharmacological activity. Piperazine derivatives are well-known for their versatility in drug design, often serving as pharmacophores in a variety of therapeutic agents. The presence of a 4-(2-fluorophenyl) substituent on the piperazine ring further enhances the complexity of the molecule, potentially influencing its interaction with biological targets. This structural element has been associated with improved binding affinity and selectivity in drug candidates, particularly in the development of central nervous system (CNS) drugs.

The propanol backbone in this compound provides a hydrophobic extension that can influence membrane permeability and metabolic pathways. Hydrophobic alcohols are commonly found in bioactive molecules due to their ability to enhance oral bioavailability and tissue distribution. The combination of these structural features makes 1-[(2,6-Dichlorophenyl)sulfanyl]-3-[4-(2-fluorophenyl)piperazino]-2-propanol an intriguing candidate for further exploration in drug discovery.

In recent years, there has been growing interest in developing novel therapeutic agents with mechanisms of action that go beyond traditional small-molecule drugs. The compound 1-[(2,6-Dichlorophenyl)sulfanyl]-3-[4-(2-fluorophenyl)piperazino]-
-
`propanol` has been studied for its potential application in various therapeutic areas. For instance, preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory processes. The sulfanyl and piperazino groups are particularly relevant here, as they have been shown to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play crucial roles in inflammation.

In addition to its anti-inflammatory potential, 1-[(
`CAS No. 338421-86-6`)
)] has also been investigated for its possible role in neurodegenerative diseases. The fluorine substituent on the phenyl ring is known to enhance metabolic stability and binding affinity, making it an attractive feature for drug development. Recent research has indicated that fluorinated piperazine derivatives may interact with neurotransmitter receptors involved in conditions such as Alzheimer's disease and Parkinson's disease. The structural features of this compound make it a candidate for further exploration in this area.

The synthesis and characterization of 1-[(`CAS No.` `338421-86-6`)] have been subjects of considerable interest among synthetic chemists. The synthesis involves multi-step reactions that require careful optimization to achieve high yields and purity. The introduction of the sulfanyl group onto the dichlorophenyl ring is particularly challenging due to the electrophilic nature of the chlorine atoms. However, recent advances in synthetic methodologies have made it possible to achieve efficient coupling reactions between these moieties.

The introduction of the piperazino group into the molecular structure is another critical step in the synthesis of this compound. Piperazine derivatives are typically synthesized through nucleophilic substitution reactions or cyclization processes. The presence of the fluorine substituent on the phenyl ring adds an additional layer of complexity to the synthesis, requiring specialized conditions to ensure regioselectivity and high yields.

The final step in synthesizing 1-[(`CAS No.` `338421-86-6`)] involves introducing the propanol moiety into the molecule. This can be achieved through various methods, including alcoholysis or reduction reactions. Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound.

Evaluation of 1-[(`CAS No.` `338421-86-6`)] involves both in vitro and in vivo studies to assess its biological activity and pharmacokinetic properties. In vitro studies typically involve testing the compound's interaction with specific enzymes or receptors using biochemical assays. These studies provide preliminary evidence about its potential therapeutic effects.

In vivo studies are conducted to evaluate how the compound behaves within an organism. These studies involve administering doses of 1-[(`CAS No.` `338421-86-6`)] to animal models or cell cultures and monitoring various physiological parameters such as enzyme activity levels or receptor binding affinities.

The results from these studies help researchers understand how this compound affects biological systems at both molecular and cellular levels.`The combination` `of structural features`, `such as` `
the sulfanyl`, `
dichlorophenyl`, `
and piperazino groups`, `
makes` `
this molecule`, `
1-[(``CAS No.` ``338421`` ``86`` ``6`` ``)]`, `
a promising candidate for further exploration`. `
Future research`, `
including clinical trials`, `
will be necessary`, `
to fully understand its therapeutic potential`. `
In conclusion`, `
the study`, `
of compounds like`, `
this one`, `
contributes significantly`, `
to advancements`, `
in pharmaceutical science`.